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Metamizole (dipyrone) remains a subject of clinical interest and debate for the management of

acute pain. Despite its withdrawal in some countries due to safety concerns, it is widely used in

others and valued for its analgesic, antipyretic, and spasmolytic properties.[1][2] This guide

provides a comprehensive meta-analytical comparison of metamizole's efficacy and safety

against other common analgesics for acute pain, supported by experimental data and detailed

methodologies from relevant clinical trials.

Comparative Efficacy of Metamizole
Metamizole has demonstrated comparable, and in some instances superior, efficacy to other

non-opioid analgesics and even opioids in the management of acute pain, particularly in

postoperative and visceral pain settings.

Metamizole versus Non-Steroidal Anti-Inflammatory
Drugs (NSAIDs)
Meta-analyses of clinical trials indicate that metamizole has a similar analgesic efficacy to

NSAIDs such as ibuprofen and diclofenac for acute pain.[1] Some studies suggest metamizole

may be a valuable alternative, especially for patients with contraindications to NSAIDs.[1] A

systematic review and meta-analysis of 79 randomized controlled trials found no significant

difference in the incidence of adverse events between metamizole and NSAIDs for short-term

use.[3]
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Metamizole versus Paracetamol (Acetaminophen)
Comparisons between metamizole and paracetamol have shown varied results depending on

the clinical context. In postoperative pain, some studies have indicated that metamizole

provides better pain control in the initial 24 hours compared to paracetamol.[1] However, other

studies have found no significant difference in analgesic efficacy between the two.[4] The

safety profiles are also a key consideration, with metamizole being associated with a lower risk

of hepatotoxicity compared to paracetamol, although both are considered to have a better

safety profile than commonly used NSAIDs.[5][6]

Metamizole versus Opioids
Clinical trials comparing metamizole to opioids like morphine and tramadol have shown that

metamizole can be a potent alternative. For instance, in acute pancreatitis pain, intravenous

metamizole was associated with quicker pain relief than subcutaneous morphine.[7]

Furthermore, a systematic review and meta-analysis revealed that metamizole was associated

with fewer adverse events compared to opioids (Risk Ratio = 0.79).[3] The co-administration of

metamizole with morphine has been shown to have a superadditive antinociceptive effect,

potentially allowing for lower opioid doses and reducing associated side effects.[8]

Quantitative Data Summary
The following tables summarize the quantitative data from key meta-analyses and clinical trials,

comparing the efficacy and safety of metamizole with other analgesics for acute pain.

Table 1: Efficacy of Metamizole vs. Comparators for Acute Pain
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Comparison Pain Model
Key Efficacy
Outcome

Result Citations

Metamizole vs.

Ibuprofen

Postoperative

(Day Surgery)

Mean Pain Score

(NRS) on POD

1-3

Non-inferiority

demonstrated

(difference < 1

point)

[9]

Acute Low Back

Pain

Change in Pain

(NRS) at Day 14

Study protocol

for non-inferiority

trial

[10][11]

Metamizole vs.

Paracetamol

Postoperative

(Total Hip

Arthroplasty)

Mean Pain AUC

in first 24h

Metamizole

showed better

pain control

[1]

Postoperative

(Lumbar Disc

Surgery)

Pain Scores

Pain scores

significantly

lower with

metamizole

[1]

Metamizole vs.

Morphine

Acute

Pancreatitis

Time to Pain

Relief

Shorter time to

pain relief with

metamizole

[7]

Postoperative
Degree of Pain

Relief (VAS)

Comparable pain

relief between 2g

metamizole and

10mg morphine

[1]

Metamizole vs.

Tramadol

Postoperative

(Ambulatory

Hand Surgery)

Patient-

perceived

Adequate Pain

Relief (Day 1)

81% with

metamizole vs.

52% with

tramadol

[1]

Table 2: Safety of Metamizole vs. Comparators for Acute Pain (Short-Term Use)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8515449/
https://pubmed.ncbi.nlm.nih.gov/34645660/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9556856/
https://www.mdpi.com/2077-0383/13/16/4794
https://www.mdpi.com/2077-0383/13/16/4794
https://pubmed.ncbi.nlm.nih.gov/24724493/
https://www.mdpi.com/2077-0383/13/16/4794
https://www.mdpi.com/2077-0383/13/16/4794
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparison
Key Safety
Outcome

Result (Risk Ratio) Citations

Metamizole vs.

NSAIDs
Any Adverse Event

No significant

difference
[3]

Metamizole vs.

Paracetamol
Any Adverse Event

No significant

difference
[3]

Metamizole vs.

Opioids
Any Adverse Event

Fewer adverse events

with metamizole (RR

= 0.79)

[3][7]

Metamizole vs.

Placebo
Any Adverse Event

No significant

difference
[3]

Experimental Protocols
Below are detailed methodologies for key experiments cited in this guide.

Metamizole versus Ibuprofen for Postoperative Pain at
Home after Day Surgery

Study Design: Investigator-initiated, double-blind, randomised controlled, non-inferiority trial.

Patient Population: 200 patients undergoing elective haemorrhoid surgery, arthroscopic

shoulder or knee surgery, or inguinal hernia repair in a day care setting.

Intervention: Patients were randomized to receive either a combination of metamizole and

paracetamol or a combination of ibuprofen and paracetamol orally for 4 days. All patients

also received paracetamol 1 g four times a day.

Primary Endpoints: Average postoperative pain intensity measured by an 11-point Numeric

Rating Scale (NRS) at postoperative day 1, and Quality of Recovery (QoR) profile. A

difference in mean NRS score of 1 point or less was considered non-inferior.

Rescue Medication: Tramadol 50 mg orally, up to three times a day if pain relief was

unsatisfactory.[12]
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Metamizole versus Morphine for Acute Pancreatitis Pain
Study Design: Pilot, randomized, active-controlled, open clinical trial.

Patient Population: 16 patients aged 18 to 75 with acute pancreatitis admitted within 12

hours of symptom onset.

Intervention: Patients were randomized to receive either 10 mg/4 h subcutaneous morphine

(n=8) or 2 g/8 h intravenous metamizole (n=8).

Outcome Measures: Pain scores were recorded every 4 hours for 48 hours using a Visual

Analogue Scale (VAS).

Rescue Medication: Pethidine was administered as a rescue therapy.[7][8]

Systematic Review and Meta-Analysis of Metamizole-
Associated Adverse Events

Search Strategy: Searched CENTRAL, MEDLINE, EMBASE, CINAHL, and several clinical

trial registries.

Inclusion Criteria: Randomized controlled trials comparing the effects of metamizole (any

form, any indication) administered to adults, to other analgesics or placebo.

Data Extraction: Two authors independently extracted data on trial design, size, indications

for pain medication, patient characteristics, treatment regimens, and methodological

characteristics.

Primary Endpoint: Any adverse event (AE) during the trial period.

Statistical Analysis: Separate meta-analyses for each metamizole comparator were

conducted using standard inverse-variance random effects meta-analysis to pool estimates

across trials, reported as risk ratios (RRs).[3][7]
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General Workflow of a Systematic Review and Meta-
Analysis
Caption: General workflow for conducting a systematic review and meta-analysis of clinical

trials.

Proposed Signaling Pathways for Metamizole's
Analgesic Action
Caption: Proposed signaling pathways for the analgesic action of Metamizole.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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